Cas no 1251708-83-4 (N-(4-fluoro-2-methylphenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: N-(4-fluoro-2-methylphenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 1251708-83-4
• MF: C₂₂H₁₆FN₃O₃
• MW: 389.379148483276
• CID: 6413311
• PubChem ID: 54733624
• Update Time: 2025-06-07

N-(4-fluoro-2-methylphenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-2-methylphenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• VU0625880-1
• BRD-K12319659-001-01-7
• N~3~-(4-fluoro-2-methylphenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydro[1,8]naphthyridine-3-carboxamide
• F3407-0068
• 1251708-83-4
• AKOS021895602
• N-(4-fluoro-2-methylphenyl)-4-hydroxy-2-oxo-1-phenyl-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C22H16FN3O3/c1-13-12-14(23)9-10-17(13)25-21(28)18-19(27)16-8-5-11-24-20(16)26(22(18)29)15-6-3-2-4-7-15/h2-12,27H,1H3,(H,25,28)
• InChI Key： WLHHNYFQGRXQGX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)NC(C1=C(C2=CC=CN=C2N(C2C=CC=CC=2)C1=O)O)=O

Computed Properties

• Exact Mass: 389.11756954g/mol
• Monoisotopic Mass: 389.11756954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 82.5Ų

Additional information on N-(4-fluoro-2-methylphenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydro-1,8-naphthyridine-3-carboxamide

Professional Introduction to N-(4-fluoro-2-methylphenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 1251708-83-4)

N-(4-fluoro-2-methylphenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 1251708-83-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the naphthyridine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a naphthyridine core, which is a fused bicyclic system consisting of a pyridine and a pyrimidine ring. The presence of functional groups such as 4-fluoro, 2-methyl, 4-hydroxy, and 2-oxo significantly influences its chemical properties and biological interactions. These substituents not only contribute to the compound's stability but also enhance its binding affinity to various biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents based on naphthyridine derivatives due to their broad spectrum of biological activities. Research studies have demonstrated that compounds with similar structural motifs exhibit potential in the treatment of various diseases, including infectious diseases, cancer, and inflammatory conditions. The 4-fluoro substituent, in particular, has been shown to enhance the metabolic stability and bioavailability of pharmaceutical compounds, making it a highly desirable feature in drug design.

The synthesis of N-(4-fluoro-2-methylphenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydro-1,8-naphthyridine-3-carboxamide involves a multi-step organic synthesis process that requires precise control over reaction conditions and reagent selection. The introduction of the 4-hydroxy and 2-oxo groups into the naphthyridine core is critical for achieving the desired biological activity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently.

The pharmacological profile of this compound has been extensively studied in preclinical models. Initial investigations have revealed that it exhibits significant inhibitory activity against various enzymes and receptors implicated in disease pathogenesis. For instance, studies have shown that it can modulate the activity of enzymes such as kinases and phosphodiesterases, which are key targets in cancer therapy. Additionally, the compound has demonstrated potential in inhibiting inflammatory pathways by interacting with specific cytokine receptors and signaling molecules.

The structural features of N-(4-fluoro-2-methylphenyl)-4-hydroxy-2-oxo-1-phenyl-1,2-dihydro-1,8-naphthyridine-3-carboxamide, particularly the presence of fluorinated aromatic rings and heterocyclic systems, make it an attractive candidate for further development as a lead compound in drug discovery programs. The fluorine atom at the 4-position enhances lipophilicity while maintaining metabolic stability, which is crucial for oral bioavailability. Moreover, the hydroxyl group at the 4-position provides a site for further derivatization to optimize pharmacokinetic properties.

In conclusion, N-(4-fluoro-2-methylphenyl)-4-hydroxy-2-oxo-1-phenoxy]-1 phenyl - 1 , 8 - naphthyridin - 3 - carboxamide (CAS No. 1251708 - 83 - 4) represents a promising candidate for therapeutic intervention in various diseases. Its unique structural features and demonstrated biological activities position it as a valuable asset in ongoing research efforts aimed at developing novel pharmaceutical agents. Further exploration into its pharmacological properties and potential clinical applications is warranted to fully harness its therapeutic potential.